Cas no 1340558-31-7 (2-methyl-1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpropan-1-amine)

• Product Name: 2-methyl-1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpropan-1-amine
• CAS No: 1340558-31-7
• MF: C₁₁H₂₂N₄
• MW: 210.319181919098
• MDL: MFCD16859095
• CID: 5605832
• PubChem ID: 62720916
• Update Time: 2023-11-24

2-methyl-1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Isobutyl-1-methyl-1h-1,2,4-triazol-5-yl)-2-methylpropan-1-amine
• 2-methyl-1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]propan-1-amine
• EN300-942505
• 1340558-31-7
• CS-0273501
• 1H-1,2,4-Triazole-5-methanamine, 1-methyl-α-(1-methylethyl)-3-(2-methylpropyl)-
• 2-methyl-1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpropan-1-amine

• MDL： MFCD16859095
• Inchi： 1S/C11H22N4/c1-7(2)6-9-13-11(15(5)14-9)10(12)8(3)4/h7-8,10H,6,12H2,1-5H3
• InChI Key： JNEMQCZYTRRGHD-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C(C)C)N)=NC(CC(C)C)=N1

Computed Properties

• Exact Mass: 210.18444672g/mol
• Monoisotopic Mass: 210.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 342.2±44.0 °C(Predicted)
• pka: 8.06±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines